Cas no 852134-77-1 (N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide)

• Product Name: N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 852134-77-1
• MF: C₂₀H₂₃N₃O₂S
• MW: 369.480523347855
• CID: 5556597
• Update Time: 2025-10-31

N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-2-carboxamide, N-cyclohexyl-6-(4-methoxyphenyl)-3-methyl-
• N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide

• Inchi： 1S/C20H23N3O2S/c1-13-18(19(24)21-15-6-4-3-5-7-15)26-20-22-17(12-23(13)20)14-8-10-16(25-2)11-9-14/h8-12,15H,3-7H2,1-2H3,(H,21,24)
• InChI Key： XOADOWFMTFIQSA-UHFFFAOYSA-N
• SMILES： S1C(C(NC2CCCCC2)=O)=C(C)N2C=C(C3=CC=C(OC)C=C3)N=C12

Additional information on N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide

N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852134-77-1): A Comprehensive Overview

N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852134-77-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the imidazothiazole class of molecules and has been the subject of numerous studies due to its potential therapeutic applications.

The structure of N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide is characterized by a central imidazothiazole core, which is substituted with a cyclohexyl group at the N-position and a 4-methoxyphenyl group at the 6-position. Additionally, a methyl group is attached at the 3-position of the imidazothiazole ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting candidate for various pharmacological studies.

Recent research has focused on the potential of N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide have also been studied in detail. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an orally administered therapeutic agent. However, further optimization may be necessary to improve its pharmacokinetic profile and enhance its therapeutic index.

One of the key challenges in the development of N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide is ensuring its safety and efficacy in clinical settings. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. Nevertheless, comprehensive clinical trials are needed to fully evaluate its safety and efficacy in human subjects.

The synthesis of N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by cyclization reactions to form the imidazothiazole core. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development efforts.

In conclusion, N-cyclohexyl-6-(4-methoxyphenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852134-77-1) is a promising compound with potential applications in anti-inflammatory and anticancer therapies. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for its potential use as a novel therapeutic agent. As more data becomes available from clinical trials and further studies, the full therapeutic potential of this compound will likely become clearer.